Cas no 743451-71-0 (4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid)

• Product Name: 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid
• CAS No: 743451-71-0
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 3107007
• Update Time: 2025-05-25

4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(2,5-dimethylphenyl)sulfonyl]amino}butanoic acid
• 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid

• Inchi： 1S/C12H17NO4S/c1-9-5-6-10(2)11(8-9)18(16,17)13-7-3-4-12(14)15/h5-6,8,13H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key： QZVWTTPTRMUBPH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NCCCC(=O)O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid

Recent Advances in the Study of 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid (CAS: 743451-71-0)

4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid (CAS: 743451-71-0) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct biological activities. This research brief consolidates the latest findings on this compound, highlighting its chemical properties, synthetic pathways, and emerging applications in drug discovery.

Recent literature indicates that 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid serves as a versatile building block in the design of small-molecule inhibitors targeting various enzymes and receptors. Its structural features, including the sulfonamide moiety and the carboxylic acid group, enable it to participate in diverse chemical reactions, facilitating the development of novel pharmacophores. Studies published in 2023 and 2024 have demonstrated its utility in the synthesis of compounds with anti-inflammatory, anticancer, and antimicrobial properties.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a precursor in the synthesis of HDAC (histone deacetylase) inhibitors. The research team utilized 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid to develop a series of hydroxamic acid derivatives, which exhibited potent inhibitory activity against HDAC isoforms implicated in cancer progression. The study reported IC50 values in the nanomolar range, underscoring the compound's potential in oncology drug development.

In addition to its applications in cancer therapy, recent research has explored the compound's anti-inflammatory effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid could modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in vitro. These findings suggest its potential as a scaffold for designing new anti-inflammatory agents with improved selectivity and reduced side effects.

The synthetic accessibility of 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid has also been a focus of recent investigations. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For instance, a 2023 paper in Organic Process Research & Development described a catalytic method for its preparation using recyclable catalysts, achieving high yields and minimizing waste generation. Such innovations are critical for scaling up production while adhering to sustainability principles.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent pharmacokinetic studies have highlighted issues such as low oral bioavailability and rapid metabolism, which need to be addressed through structural modifications or formulation strategies. Ongoing research aims to overcome these limitations by exploring prodrug approaches or nanoparticle-based delivery systems.

In conclusion, 4-(2,5-Dimethylbenzenesulfonamido)butanoic Acid (CAS: 743451-71-0) continues to be a valuable compound in chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to anti-inflammatory activity, underscore its versatility. Future research is expected to focus on refining its derivatives for clinical translation, leveraging advances in synthetic chemistry and drug delivery technologies. This brief underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.